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Cat. No.: B1221377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isophthaloyl dichloride (IPC) is a highly reactive aromatic acyl chloride widely utilized as a

monomer in the synthesis of high-performance polymers, most notably polyamides like

Nomex®. Its chemical structure imparts thermal stability, chemical resistance, and flame-

retardant properties to the resulting materials. While a cornerstone in polymer chemistry, its

role in drug development is primarily as a versatile chemical intermediate for the synthesis of

more complex molecules. This guide provides an in-depth overview of the physicochemical

properties, synthesis, key reactions, and safety considerations of isophthaloyl dichloride,

tailored for a scientific audience.

Physicochemical Properties
Isophthaloyl dichloride is a white to light-yellow crystalline solid or fused mass with a pungent

odor.[1] It is reactive with water and soluble in many organic solvents.[2] Due to its melting

point being close to ambient temperature, it may exist as a solid, liquid, a solidified melt, or a

supercooled melt.[3][4]

Table 1: General and Physicochemical Properties of Isophthaloyl Dichloride
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Property Value References

Molecular Weight 203.02 g/mol [5][6][7]

Molecular Formula C₈H₄Cl₂O₂ [5][8][9][10][11]

CAS Number 99-63-8 [5][9][10][11]

Appearance
White to slightly yellow

crystalline powder or mass
[1][2]

Melting Point 43-44 °C [6][9]

Boiling Point 276 °C [6][9]

Density 1.39 g/cm³ (at 17 °C) [3][5]

Vapor Pressure 0.03 mmHg (at 25 °C)

Flash Point 180 °C (closed cup) [3]

Solubility

Soluble in ether, benzene,

toluene, xylene, chloroform.

Reacts with water and alcohol.

[2][9]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and purity assessment of isophthaloyl
dichloride.

Table 2: Spectroscopic Data for Isophthaloyl Dichloride
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Technique Key Data Points References

FT-IR

Characteristic strong C=O

stretching vibration for the acyl

chloride.

[12][13]

¹H NMR
Signals corresponding to the

aromatic protons.
[14][15]

¹³C NMR
Resonances for the carbonyl

carbon and aromatic carbons.
[12][16]

Mass Spectrometry

Molecular ion peak

corresponding to the molecular

weight.

[12][14]

Synthesis of Isophthaloyl Dichloride
The synthesis of high-purity isophthaloyl dichloride is critical for its application in polymer

synthesis. Several methods have been developed, with the chlorination of isophthalic acid

being a common approach.

Experimental Protocol: Synthesis from Isophthalic Acid
and Thionyl Chloride
This protocol describes a common laboratory-scale synthesis of isophthaloyl dichloride using

isophthalic acid and thionyl chloride.

Materials:

Isophthalic acid

Thionyl chloride

N,N-dimethylformamide (DMF) or N,N-dimethylacetamide (catalyst)

Inert solvent (e.g., chlorobenzene, dichlorobenzene, or xylene)

Stirring apparatus
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Reflux condenser

Heating mantle

Distillation apparatus (for purification)

Procedure:

In a reaction vessel equipped with a stirrer and reflux condenser, add the inert solvent,

isophthalic acid, and a catalytic amount of N,N-dimethylformamide or N,N-

dimethylacetamide at room temperature.[10]

While stirring, add thionyl chloride to the mixture.[10]

Gradually heat the reaction mixture to a temperature between 50-80°C and maintain it under

reflux for 5-10 hours. The reaction is complete when the evolution of hydrogen chloride and

sulfur dioxide gas ceases.[10]

After the reaction is complete, purify the isophthaloyl dichloride from the reaction mixture.

This is typically achieved through distillation under reduced pressure.[9][10]

Key Reactions and Applications
The primary application of isophthaloyl dichloride is in the synthesis of aromatic polyamides

(aramids) through polycondensation with diamines.

Polyamide Synthesis via Interfacial Polymerization
Interfacial polymerization is a technique used to produce polymers at the interface of two

immiscible liquids. This method is particularly useful for the rapid synthesis of high molecular

weight polyamides.

Experimental Protocol: Synthesis of an Aromatic Polyamide

Materials:

Isophthaloyl dichloride
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An aromatic diamine (e.g., m-phenylenediamine)

An organic solvent immiscible with water (e.g., dichloromethane or chloroform)

Water

An acid scavenger (e.g., sodium carbonate or triethylamine)

Procedure:

Prepare two separate solutions:

An aqueous solution of the aromatic diamine and the acid scavenger.

An organic solution of isophthaloyl dichloride in the organic solvent.

Carefully layer the organic solution on top of the aqueous solution in a beaker, creating a

distinct interface between the two immiscible phases.

A film of the polyamide will form at the interface.

The polymer film can be continuously drawn out from the interface as a "rope".

The resulting polymer should be washed thoroughly with water and a suitable solvent (e.g.,

methanol) to remove unreacted monomers and byproducts, and then dried.

Role in Drug Development
While not a therapeutic agent itself, isophthaloyl dichloride's reactivity makes it a valuable

building block in the synthesis of more complex molecules. In drug development, it can be used

to create amide linkages in the synthesis of novel compounds being investigated for their

biological activity. The formation of stable amide bonds is a fundamental reaction in medicinal

chemistry.

Visualized Workflow: Polyamide Synthesis
The following diagram illustrates the general workflow for the synthesis of a polyamide from

isophthaloyl dichloride and a generic diamine.
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Reactants

Process Products & PurificationIsophthaloyl Dichloride
in Organic Solvent
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Diamine & Acid Scavenger
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Caption: Workflow for Polyamide Synthesis.

It is important to note that isophthaloyl dichloride is a synthetic building block and is not

known to be involved in biological signaling pathways.

Safety and Handling
Isophthaloyl dichloride is a corrosive and toxic substance that requires careful handling.

Table 3: Hazard Information for Isophthaloyl Dichloride
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Hazard Description References

Acute Toxicity
Toxic if inhaled and harmful in

contact with skin.
[5][6][17]

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.
[5][6][17]

Respiratory Hazard
Causes chemical burns to the

respiratory tract.
[5]

Reactivity

Reacts with water, alcohols,

strong bases, and strong

oxidizing agents.

[5][17]

Hazardous Decomposition

Products

Thermal decomposition can

produce hydrogen chloride,

phosgene, carbon monoxide,

and carbon dioxide.

[5][17]

Handling Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood.[5][17]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a face shield.[17]

Avoid contact with skin, eyes, and clothing.

Keep away from moisture and incompatible materials.[5][17]

Store in a cool, dry, well-ventilated area in a tightly closed container.[5]

First Aid Measures:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[5]
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Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes. Seek

immediate medical attention.[5]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek immediate medical

attention.[5]

Ingestion: Do NOT induce vomiting. If the victim is conscious, give 2-4 cupfuls of water or

milk. Seek immediate medical attention.[5]

Conclusion
Isophthaloyl dichloride is a fundamental reagent in polymer science and a useful

intermediate in organic synthesis. Its properties and reactivity are well-characterized, enabling

its use in the production of high-performance materials. For researchers in drug development,

its utility lies in its ability to form robust amide bonds, facilitating the synthesis of complex

organic molecules. Strict adherence to safety protocols is essential when handling this

corrosive and toxic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

2. US4528146A - Process for the preparation of terephthaloyl and isophthaloyl dichlorides -
Google Patents [patents.google.com]

3. merckmillipore.com [merckmillipore.com]

4. Isophthaloyl dichloride for synthesis 99-63-8 [sigmaaldrich.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. merckmillipore.com [merckmillipore.com]

7. CN104744232A - Method for preparing isophthaloyl dichloride - Google Patents
[patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/75958.pdf
https://pim-resources.coleparmer.com/sds/75958.pdf
https://pim-resources.coleparmer.com/sds/75958.pdf
https://www.benchchem.com/product/b1221377?utm_src=pdf-body
https://www.benchchem.com/product/b1221377?utm_src=pdf-custom-synthesis
https://labchem-wako.fujifilm.com/sds/W01W0109-0220JGHEEN.pdf
https://patents.google.com/patent/US4528146A/en
https://patents.google.com/patent/US4528146A/en
https://www.merckmillipore.com/SG/en/product/Isophthaloyl-dichloride,MDA_CHEM-804808
https://www.sigmaaldrich.com/US/en/product/mm/804808
https://pim-resources.coleparmer.com/sds/75958.pdf
https://www.merckmillipore.com/Web-DE-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-804808&DocumentType=MSD&DocumentId=804808_SDS_SG_EN.PDF&DocumentUID=352643503&Language=EN&Country=SG&Origin=PDP
https://patents.google.com/patent/CN104744232A/en
https://patents.google.com/patent/CN104744232A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. mdpi.com [mdpi.com]

9. CN104387263A - Synthesis process of isophthaloyl dichloride - Google Patents
[patents.google.com]

10. Preparation method of high-purity isophthaloyl dichloride - Eureka | Patsnap
[eureka.patsnap.com]

11. fishersci.es [fishersci.es]

12. Isophthaloyl chloride | C8H4Cl2O2 | CID 7451 - PubChem [pubchem.ncbi.nlm.nih.gov]

13. dev.spectrabase.com [dev.spectrabase.com]

14. Phthaloyl dichloride(88-95-9) 1H NMR spectrum [chemicalbook.com]

15. spectrabase.com [spectrabase.com]

16. dev.spectrabase.com [dev.spectrabase.com]

17. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Isophthaloyl Dichloride: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221377#what-is-the-molecular-weight-of-
isophthaloyl-dichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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